Cas no 1807083-41-5 (4-Aminomethyl-3-bromo-5-nitropyridine)
4-Aminomethyl-3-bromo-5-nitropyridine is a heterocyclic compound featuring a pyridine core substituted with an aminomethyl group at the 4-position, a bromo group at the 3-position, and a nitro group at the 5-position. This multifunctional structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of reactive functional groups (bromo, nitro, and aminomethyl) allows for diverse chemical modifications, enabling the construction of complex molecular frameworks. Its well-defined reactivity profile and stability under standard conditions enhance its utility in cross-coupling reactions, nucleophilic substitutions, and reduction processes. The compound is typically handled under controlled conditions due to its potential sensitivity.
1807083-41-5 structure
Product Name:4-Aminomethyl-3-bromo-5-nitropyridine
CAS No:1807083-41-5
MF:C6H6BrN3O2
MW:232.034739971161
CID:4803386
Update Time:2025-10-24
4-Aminomethyl-3-bromo-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Aminomethyl-3-bromo-5-nitropyridine
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- Inchi: 1S/C6H6BrN3O2/c7-5-2-9-3-6(10(11)12)4(5)1-8/h2-3H,1,8H2
- InChI Key: AITRIOFMURUJJH-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1CN)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- XLogP3: 0.2
- Topological Polar Surface Area: 84.7
4-Aminomethyl-3-bromo-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014733-250mg |
4-Aminomethyl-3-bromo-5-nitropyridine |
1807083-41-5 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029014733-1g |
4-Aminomethyl-3-bromo-5-nitropyridine |
1807083-41-5 | 95% | 1g |
$2,808.15 | 2022-03-31 |
4-Aminomethyl-3-bromo-5-nitropyridine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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